Cas no 1216708-84-7 (Harman-d3 (Major))

• Product Name: Harman-d3 (Major)
• CAS No: 1216708-84-7
• MF: C₁₂H₁₀N₂
• MW: 185.23968744278
• CID: 1059979
• PubChem ID: 46781679
• Update Time: 2025-04-20

Harman-d3 (Major) Chemical and Physical Properties

Names and Identifiers

• Harman-d3
• Harman-d3 (Major)
• 1-(trideuteriomethyl)-9H-pyrido[3,4-b]indole
• 1-(Methyl-d3)-9H-pyrido[3,4-b]indole
• 2-(Methyl-d3)-
• 3-(Methyl-d3)-4-carboline
• A-carboline
• Aribine-d3
• Loturine-d3
• Passiflorin-d3
• DTXSID20675916
• 1216708-84-7
• 1-(~2~H_3_)Methyl-9H-beta-carboline

• Inchi： 1S/C12H10N2/c1-8-12-10(6-7-13-8)9-4-2-3-5-11(9)14-12/h2-7,14H,1H3/i1D3
• InChI Key： PSFDQSOCUJVVGF-FIBGUPNXSA-N
• SMILES： N1C2C=CC=CC=2C2C=CN=C(C([2H])([2H])[2H])C1=2

Computed Properties

• Exact Mass: 185.10300
• Monoisotopic Mass: 185.103228565g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Melting Point: >197°C (dec.)
• PSA: 28.68000
• LogP: 3.02450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids